![molecular formula C10H22O B147394 Dipentyl ether CAS No. 693-65-2](/img/structure/B147394.png)
Dipentyl ether
Overview
Description
Dipentyl ether (DIPE) is an organic compound that is composed of two pentyl groups attached to an ether oxygen atom. It is a highly volatile liquid with a boiling point of 97.5 °C and a molecular weight of 166.27 g/mol. DIPE is a colorless liquid with a mild, ether-like odor and is used in a wide range of applications, including as a solvent, a reagent, and a catalyst. It is also used as a surfactant in certain products, such as cosmetics and pharmaceuticals.
Scientific Research Applications
Solubility in Aqueous Media
Dipentyl ether, along with other ethers used in fuels like MTBE, ETBE, TAME, and DIPE, has been studied for its solubility in aqueous media. The solubility of these chemicals is crucial for assessing their environmental impact as pollutants. Research has provided experimental data on the water solubility of these ethers, essential for understanding their fate and transport in the environment (Gonzalez-Olmos & Iglesias, 2008).
Environmental Contamination
This compound has been identified as an environmental contaminant, with residues found in various aquatic environments and in wildlife. This highlights the compound's persistence and potential ecological impact. The findings stress the importance of monitoring and managing industrial chemicals like this compound to protect the environment (Addison, 1977).
Biodegradation
Studies on the biodegradation of diphenyl ether (a related compound to this compound) and its brominated congeners have been conducted. A specific bacterium, Sphingomonas sp. PH-07, was found capable of mineralizing diphenyl ether, indicating potential pathways for bioremediation of such compounds in the environment (Kim et al., 2007).
Flame Retardant Exposure
This compound's structural relatives, polybrominated diphenyl ethers (PBDEs), are used as flame retardants. Studies have shown that these compounds can accumulate in the human body, particularly in individuals exposed to them occupationally. This raises concerns about the health effects of long-term exposure to these types of chemicals (Sjödin et al., 1999).
Photolytic Debromination
Research on the photolytic debromination of DecaBDE, a polybrominated diphenyl ether, provides insights into the environmental degradation of such compounds. The study explored how DecaBDE breaks down into lower brominated diphenyl ethers under various conditions, which is relevant for understanding the environmental behavior of related compounds like this compound (Söderstrom et al., 2004).
Bioaccumulation and Human Exposure
A comprehensive review of PBDEs, related to this compound, in human exposure and toxicity has been conducted. This research is crucial for understanding the potential risks associated with these compounds, including this compound, in various environments (Wu et al., 2020).
Safety and Hazards
Mechanism of Action
Mode of Action
It is formed as one of the major products during the dehydration of pentan-1-ol . .
Biochemical Pathways
Ethers in general are known to undergo cleavage reactions in the presence of strong acids
Pharmacokinetics
Its physical properties, such as a boiling point of 187-188 °C and a density of 0.785 g/mL at 25 °C , suggest that it might have low water solubility and could be distributed in the body through lipophilic compartments.
properties
IUPAC Name |
1-pentoxypentane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22O/c1-3-5-7-9-11-10-8-6-4-2/h3-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOPDRZXCEAKHHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4022105 | |
Record name | Pentyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4022105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
693-65-2 | |
Record name | Pentyl ether | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=693-65-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | n-Amyl ether | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000693652 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dipentyl ether | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6571 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Pentane, 1,1'-oxybis- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Pentyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4022105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dipentyl ether | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.689 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-AMYL ETHER | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4G19C1NH3E | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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